![molecular formula C15H20N4O2S B1678567 1-(3,4-Dimethoxyphenyl)-3-[3-(1h-Imidazol-1-Yl)propyl]thiourea CAS No. 790663-33-1](/img/structure/B1678567.png)
1-(3,4-Dimethoxyphenyl)-3-[3-(1h-Imidazol-1-Yl)propyl]thiourea
Overview
Description
PBD-150 is a potent glutaminyl cyclase (QC) inhibitor with Ki of 60 nM.
Scientific Research Applications
Neuroscience: Alzheimer’s Disease Treatment
PBD-150 is recognized for its potential in treating neurological disorders, specifically Alzheimer’s disease. It functions as a potent inhibitor of glutaminyl cyclase (QC), an enzyme implicated in the formation of pyroglutamate-modified amyloid-β peptides, which are associated with Alzheimer’s disease pathology. Studies have shown that PBD-150 can reduce the deposition of these peptides in the brain, leading to significant improvements in learning and memory in transgenic mouse models of Alzheimer’s disease .
Molecular Modeling and Drug Design
In the absence of a 3D structure for certain targets, PBD-150 has been utilized in computational methods for drug design. Molecular modeling has predicted the binding model of PBD-150 with substrates, aiding in the identification of potent inhibitors for therapeutic applications .
Mechanism of Action
Target of Action
PBD-150 primarily targets the human glutaminyl cyclase (hQC) Y115E-Y117E variant . hQC is a zinc enzyme present in neuronal tissue and is responsible for the cyclization of N-terminal Gln or Glu β-amyloid peptides .
Mode of Action
PBD-150 inhibits the activity of hQC, with a Ki value of 490 nM . It interacts with hQC, preventing it from catalyzing the formation of pyroglutamate-modified amyloid-β (Aβ) peptides .
Biochemical Pathways
The inhibition of hQC by PBD-150 affects the biochemical pathway involved in the formation of pyroglutamate-modified Aβ peptides . These peptides are implicated in neurodegenerative disorders such as Alzheimer’s disease . By inhibiting hQC, PBD-150 reduces the production of these peptides .
Result of Action
PBD-150’s inhibition of hQC leads to a reduction in the formation of pyroglutamate-modified Aβ peptides . This can lead to a significant improvement in learning and memory in transgenic animal models of Alzheimer’s disease .
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-(3-imidazol-1-ylpropyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2S/c1-20-13-5-4-12(10-14(13)21-2)18-15(22)17-6-3-8-19-9-7-16-11-19/h4-5,7,9-11H,3,6,8H2,1-2H3,(H2,17,18,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZQXMGLQANXZRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=S)NCCCN2C=CN=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxyphenyl)-3-[3-(1h-Imidazol-1-Yl)propyl]thiourea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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